Cas no 864426-78-8 (Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate
• CAS No: 864426-78-8
• MF: C₁₄H₁₃F₃N₂O₂
• MW: 298.260433912277
• MDL: MFCD17193486
• CID: 4657747
• Update Time: 2025-06-07

Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-METHYL-3-(4-(TRIFLUOROMETHYL)PHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• 1-Methyl-3-[4-(trifluoromethyl)phenyl]-1h-pyrazole-5-carboxylic acid ethyl ester
• ethyl 2-methyl-5-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(trifluoromethyl)phenyl]-,ethyl ester
• A915175
• 2-methyl-5-(4-trifluoromethyl-phenyl)-2H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate

• MDL： MFCD17193486
• Inchi： 1S/C14H13F3N2O2/c1-3-21-13(20)12-8-11(18-19(12)2)9-4-6-10(7-5-9)14(15,16)17/h4-8H,3H2,1-2H3
• InChI Key： OPKGCYUXZNHKCJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C(=O)OCC)N(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1

Experimental Properties

• Color/Form: White to Yellow Solid

Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate

Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate (CAS No. 864426-78-8): A Comprehensive Overview

Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate (CAS No. 864426-78-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique blend of chemical properties that make it a promising candidate for various therapeutic applications.

The molecular formula of Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate is C₁₄H₁₃F₃N₂O₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of a trifluoromethyl group at the para position of the phenyl ring and the ester functionality at the 5-position of the pyrazole ring contributes to its distinct physicochemical properties, including solubility, stability, and metabolic pathways.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Pyrazole derivatives, in particular, have been extensively studied for their role in drug discovery and development. The compound Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate is no exception, as it has shown promising results in preclinical studies.

One of the most compelling aspects of this compound is its structural versatility. The trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and cell membrane permeability. This feature is particularly important in drug design, as it ensures that the compound can effectively reach its target sites within the body. Additionally, the pyrazole core provides a scaffold for further chemical modifications, allowing researchers to tailor its properties for specific therapeutic applications.

Recent studies have highlighted the potential of Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate in the development of novel anti-inflammatory agents. In vitro experiments have demonstrated that this compound exhibits inhibitory activity against various inflammatory enzymes, such as COX-2 and LOX. These enzymes are known to play a crucial role in the pathogenesis of inflammation and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of this compound to modulate these enzymes suggests its potential as a lead candidate for developing new anti-inflammatory therapies.

Beyond its anti-inflammatory properties, Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate has also shown promise in other therapeutic areas. For instance, preliminary research indicates that it may have antimicrobial and antiviral activities. The unique structural features of this compound allow it to interact with biological targets in ways that could inhibit the growth of pathogenic microorganisms. This opens up possibilities for its use in treating infections caused by bacteria, fungi, and even viruses.

The synthesis of Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate is another area of interest for researchers. The process involves multiple steps, including condensation reactions, functional group transformations, and purification techniques. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These methods not only facilitate efficient production but also allow for scalability, which is essential for industrial applications.

In conclusion, Ethyl 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylate (CAS No. 864426-78-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and versatile biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.